Cas no 41989-07-5 (9-Octadecenoic acid,12-hydroxy-, methyl ester, (9Z)-)

9-Octadecenoic acid,12-hydroxy-, methyl ester, (9Z)- structure
41989-07-5 structure
Product Name:9-Octadecenoic acid,12-hydroxy-, methyl ester, (9Z)-
CAS No:41989-07-5
MF:C19H36O3
MW:312.48734664917
CID:328849
Update Time:2026-05-14

9-Octadecenoic acid,12-hydroxy-, methyl ester, (9Z)- Chemical and Physical Properties

Names and Identifiers

    • 9-Octadecenoic acid,12-hydroxy-, methyl ester, (9Z)-
    • METHYL RICINOLEATE
    • (+-)-Ricinolsaeure-methylester
    • 12-hydroxy-cis-9-octadecenoic acid methyl ester
    • Methyl 12-hydroxy-(9Z)-octadecenoate
    • Methyl 12-hydroxy-cis-9-octadecenoate
    • Inchi： InChI=1S/C19H36O3/c1-3-4-5-12-15-18(20)16-13-10-8-6-7-9-11-14-17-19(21)22-2/h10,13,18,20H,3-9,11-12,14-17H2,1-2H3/b13-10-/t18-/m1/s1
    • InChI Key： XKGDWZQXVZSXAO-ADYSOMBNSA-N
    • SMILES： CCCCCC[C@@H](O)C/C=C\CCCCCCCC(OC)=O

Computed Properties

  • Exact Mass: 312.26600

Experimental Properties

  • Density: 0.926±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Almost insoluble (0.014 g/l) (25 º C),
  • PSA: 46.53000
  • LogP: 5.16770

9-Octadecenoic acid,12-hydroxy-, methyl ester, (9Z)- Security Information

  • WGK Germany：3
  • Safety Instruction： S; S8; S10; S21
  • FLUKA BRAND F CODES：8-10-21
  • Storage Condition：−20°C

9-Octadecenoic acid,12-hydroxy-, methyl ester, (9Z)- Customs Data

  • HS CODE：2918199090
  • Customs Data：

    China Customs Code:

    2918199090

    Overview:

    HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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